Cas no 162467-23-4 (1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-)

1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)- structure
162467-23-4 structure
Product Name:1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-
CAS No:162467-23-4
MF:C17H12N2O5
MW:324.28758430481
CID:1345860
Update Time:2024-08-17

1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentadien-3-one, 1,5-bis(3-nitrophenyl)-, (1E,4E)-
    • (1E,4E)-1,5-bis(3-nitrophenyl)penta-1,4-dien-3-one
    • Inchi: 1S/C17H12N2O5/c20-17(9-7-13-3-1-5-15(11-13)18(21)22)10-8-14-4-2-6-16(12-14)19(23)24/h1-12H/b9-7+,10-8+
    • InChI Key: ZPQURSDVJWZXLQ-FIFLTTCUSA-N
    • SMILES: C(/C1=CC=CC([N+]([O-])=O)=C1)=C\C(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 324.07466

Experimental Properties

  • Density: 1.370±0.06 g/cm3(Predicted)
  • Melting Point: 147-148 °C(Solv: ethyl acetate (141-78-6); methanol (67-56-1))
  • Boiling Point: 533.8±50.0 °C(Predicted)
  • PSA: 103.35

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